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Compound of Interest

Compound Name:
Benzyloxyacetaldehyde dimethyl

acetal

Cat. No.: B147722 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Benzyloxyacetaldehyde dimethyl acetal is a valuable acetal functionalized with a benzyl

ether, making it a key intermediate in various organic syntheses. Its utility in the development of

pharmaceuticals and other complex molecules hinges on a thorough understanding of its

physical and chemical properties, particularly its solubility. This technical guide provides a

comprehensive overview of the available solubility information for benzyloxyacetaldehyde
dimethyl acetal, details experimental protocols for its determination, and presents logical

workflows for assessing its behavior in various solvent systems. While explicit quantitative

solubility data is not readily available in published literature, this guide consolidates related

information and provides a framework for its empirical determination.

Physicochemical Properties
A summary of the known physicochemical properties of benzyloxyacetaldehyde dimethyl
acetal is presented in Table 1. These properties provide context for its expected solubility

behavior.
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Property Value Reference

Molecular Formula C₁₁H₁₆O₃ [1][2]

Molecular Weight 196.24 g/mol [1][2]

Physical State Liquid [1][3][4]

Appearance Colorless [3][4]

Boiling Point 80 - 82 °C at 0.5 mmHg [1]

Density 1.04 g/cm³ [1]

Refractive Index 1.49 [1]

Solubility Profile
Direct quantitative solubility data for benzyloxyacetaldehyde dimethyl acetal in various

solvents is not extensively reported in publicly available safety data sheets or chemical

databases.[3][4][5] However, based on its chemical structure and information available for

analogous compounds, a qualitative solubility profile can be inferred.

Inference from Structural Analogs:

The related compound, benzaldehyde dimethyl acetal, is reported to be soluble in alcohol and

has an estimated water solubility of 4377 mg/L at 25 °C, while also being described as

insoluble in water.[6][7] This suggests that benzyloxyacetaldehyde dimethyl acetal is likely to

exhibit good solubility in organic solvents, particularly alcohols, and poor solubility in water.

A summary of the expected and reported solubility is presented in Table 2.
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Solvent
Expected/Reported
Solubility

Reference

Water Poor/Insoluble (inferred) [6][7]

Alcohols (e.g., Ethanol,

Methanol)
Soluble (inferred) [6]

Organic Solvents (e.g., DMSO)
Likely Soluble (general

principle)

Experimental Protocol for Solubility Determination
The following is a generalized protocol for determining the solubility of a test chemical like

benzyloxyacetaldehyde dimethyl acetal, adapted from established methodologies for

cytotoxicity testing.[8]

Objective: To determine the solubility of benzyloxyacetaldehyde dimethyl acetal in a

stepwise manner in aqueous and organic solvents.

Materials:

Benzyloxyacetaldehyde dimethyl acetal

Solvents of interest (e.g., cell culture medium, Dimethyl Sulfoxide (DMSO), Ethanol)

Glass test tubes

Vortex mixer

Water bath sonicator

Analytical balance

Procedure:

Initial High Concentration Screening (e.g., 20 mg/mL): a. Weigh approximately 10 mg of

benzyloxyacetaldehyde dimethyl acetal into a glass test tube. b. Add 0.5 mL of the test

solvent to achieve a concentration of 20 mg/mL.[8] c. Vigorously mix the solution using a
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vortex mixer for at least 30 seconds. d. Visually inspect for complete dissolution. If not fully

dissolved, sonicate in a water bath for a defined period (e.g., 15-30 minutes). e. If the

compound dissolves completely, it is considered soluble at this concentration.

Stepwise Dilution for Insoluble Compounds: a. If the compound is not soluble at 20 mg/mL,

perform a serial dilution to determine the approximate solubility. b. For example, if insoluble

in an aqueous medium, a subsequent test can be performed at 2 mg/mL and then 0.2 mg/mL

by adding more solvent to the initial mixture.[8]

Testing in Organic Solvents: a. If the compound exhibits low solubility in aqueous media,

repeat the procedure with organic solvents commonly used in drug development, such as

DMSO or ethanol.[8] b. A higher initial concentration (e.g., 200 mg/mL) can be tested in

these solvents.[8]

Documentation: a. Record the highest concentration at which the compound completely

dissolves in each solvent. b. Note any observations, such as the formation of a precipitate,

color change, or immiscibility.

Visualizing Experimental and Logical Workflows
To aid in the practical application of solubility determination and to understand the factors

influencing it, the following diagrams are provided.
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Experimental Workflow for Solubility Determination

Start: Weigh Test Compound

Add Solvent to Target Concentration

Vortex & Sonicate

Visually Inspect for Dissolution

Soluble: Record Concentration

Yes

Insoluble

No

Test Next Solvent System

Continue with next solvent

End

All solvents tested

Click to download full resolution via product page

Caption: Workflow for determining the solubility of a chemical compound.
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Factors Influencing Acetal Solubility

Solute Properties Solvent Properties External Conditions

Solubility of Benzyloxyacetaldehyde Dimethyl Acetal

Polarity of Acetal & Benzyl Ether Groups Hydrogen Bond Acceptors (Oxygen atoms) Molecular Size and Shape Solvent Polarity ('Like Dissolves Like') Solvent Hydrogen Bonding Capacity Temperature Pressure (for gaseous solutes)
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Caption: Key factors that determine the solubility of an acetal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b147722#benzyloxyacetaldehyde-dimethyl-acetal-
solubility-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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